Cas no 121490-67-3 (8-Bromoquinoline-4-carboxylic acid)

8-Bromoquinoline-4-carboxylic acid is a brominated quinoline derivative with a carboxylic acid functional group, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its reactivity as a building block for constructing complex heterocyclic compounds, particularly in medicinal chemistry for drug discovery. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The carboxylic acid group allows for derivatization into esters, amides, or other pharmacologically relevant motifs. This compound is valued for its stability, high purity, and compatibility with a range of synthetic transformations, making it a reliable choice for researchers developing novel bioactive molecules.
8-Bromoquinoline-4-carboxylic acid structure
121490-67-3 structure
Product Name:8-Bromoquinoline-4-carboxylic acid
CAS No:121490-67-3
MF:C10H6BrNO2
MW:252.064141750336
MDL:MFCD08690745
CID:91524
PubChem ID:18414308
Update Time:2025-10-12

8-Bromoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Bromoquinoline-4-carboxylic acid
    • 8-bromo-4-Quinolinecarboxylic acid
    • 4-Quinolinecarboxylicacid,8-bromo
    • Registry number
    • AS-42677
    • SY096887
    • SB18186
    • J-519409
    • EN300-197195
    • 4-Quinolinecarboxylic acid, 8-bromo-
    • 121490-67-3
    • HLEBPQHZLBSIJC-UHFFFAOYSA-N
    • DTXSID70593555
    • CHEMBL3446210
    • SCHEMBL4519716
    • AMY12333
    • AKOS015856053
    • CS-0006547
    • FT-0682307
    • MFCD08690745
    • 8-bromoquinoline-4-carboxylicacid
    • DB-061921
    • 8-Bromoquinoline-4-carboxylic acid, 95+%
    • MDL： MFCD08690745
    • Inchi： 1S/C10H6BrNO2/c11-8-3-1-2-6-7(10(13)14)4-5-12-9(6)8/h1-5H,(H,13,14)
    • InChI Key： HLEBPQHZLBSIJC-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2=C(C(=O)O)C=CN=C21

Computed Properties

  • Exact Mass: 250.95800
  • Monoisotopic Mass: 250.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 403.1±25.0 °C at 760 mmHg
  • Flash Point: 197.6±23.2 °C
  • Refractive Index: 1.709
  • PSA: 50.19000
  • LogP: 2.69550
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

8-Bromoquinoline-4-carboxylic acid Security Information

8-Bromoquinoline-4-carboxylic acid Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Bromoquinoline-4-carboxylic acid Pricemore >>

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abcr
AB449767-250 mg
8-Bromoquinoline-4-carboxylic acid
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250mg
 €437.20 2023-04-22
abcr
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